5-Cyclobutyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid

• IUPAC Name: 5-cyclobutyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C17H21NO4/c19-16(20)15-10-9-14(13-7-4-8-13)18(15)17(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,13-15H,4,7-11H2,(H,19,20)
• InChI Key: XLIACCTXXRXXPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2CCC(N2C(=O)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

Compounds like “5-Cyclobutyl-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid” are often used in organic synthesis. They can be valuable building blocks in the creation of more complex molecules.

Synthesis Analysis

The synthesis of similar compounds often involves the use of boronic esters. Protodeboronation, a process not well developed, is one method that can be used.

Molecular Structure Analysis

The molecular structure of these compounds can be complex and varied. They often involve rings of carbon atoms, which give them unique chemical properties.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex. For example, protodeboronation of boronic esters is a reaction that can be used in the synthesis of similar compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be influenced by factors such as their molecular weight, hydrophobicity, hydrogen bonding, and charge distribution.

Safety and Hazards

The safety and hazards associated with these compounds can vary greatly depending on their specific structure and the context in which they are used. For example, some compounds may be harmful if inhaled, cause skin irritation, or cause serious eye irritation.

Future Directions

The future directions in the study and use of these compounds could involve further development of synthesis methods, such as protodeboronation, and exploration of new applications in various fields.